6-chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 6-chloro-2-(chloromethyl)-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C7H5Cl2N3/c8-2-6-11-5-1-4(9)3-10-7(5)12-6/h1,3H,2H2,(H,10,11,12)
• InChI Key: ZBMKNJGKJWMFAX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1NC(=N2)CCl)Cl
• Molecular Formula: C7H5Cl2N3
• Molecular Weight: 202.04 g/mol

Description

6-Chloro-2-(chloromethyl)-3H-imidazo[4,5-b]pyridine, abbreviated as 6-Cl-2-Cl-3H-ImP, is an organic compound belonging to the imidazopyridine family. It is a heterocyclic compound that is widely used in scientific research due to its unique properties and its ability to form complexes with other molecules. It is also a versatile precursor for various organic compounds.

Scientific Research Applications

6-Cl-2-Cl-3H-ImP has a wide range of scientific research applications. It is commonly used as a ligand in coordination chemistry and as a catalyst in organic synthesis. It has also been used in the development of various pharmaceuticals and as a starting material for the synthesis of various heterocyclic compounds.

Mechanism of Action

The mechanism of action of 6-Cl-2-Cl-3H-ImP is not well understood. However, it is believed that the compound acts as a ligand in coordination chemistry and is able to form complexes with other molecules. It is also believed to act as a catalyst in organic synthesis, allowing for the formation of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Cl-2-Cl-3H-ImP are not well understood. However, it is believed that the compound may have some potential applications in the development of drugs and other pharmaceuticals. It is also believed to have some potential applications in the treatment of certain diseases, such as cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Cl-2-Cl-3H-ImP in laboratory experiments is its versatility. The compound can be used as a ligand in coordination chemistry and as a catalyst in organic synthesis. It is also relatively easy to synthesize and can be used as a starting material for the synthesis of various heterocyclic compounds.
However, there are also some limitations to using 6-Cl-2-Cl-3H-ImP in laboratory experiments. The compound is relatively unstable and can easily decompose under certain conditions. It is also not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are numerous potential future directions for the research and development of 6-Cl-2-Cl-3H-ImP. One potential direction is the development of pharmaceuticals and other drugs based on the compound. Another potential direction is the development of new catalysts and ligands based on the compound. Additionally, the compound could be used to develop new materials for use in various scientific applications. Finally, the compound could be used to develop new methods for the synthesis of heterocyclic compounds.

Synthesis Methods

The synthesis of 6-Cl-2-Cl-3H-ImP can be achieved via a two-step process. The first step involves the reaction of 2-chloromethylpyridine with sodium hydroxide to form the intermediate 2-chloromethyl-3-hydroxyimidazo[4,5-b]pyridine. This intermediate is then reacted with chlorine gas in the presence of a catalyst, such as zinc chloride, to form 6-Cl-2-Cl-3H-ImP.